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Compound of Interest

Compound Name:
Ethyl 4-tosylpiperazine-1-

carboxylate

Cat. No.: B416004 Get Quote

Disclaimer: The compound "Ethyl 4-tosylpiperazine-1-carboxylate" is not readily found in

public chemical databases with a specific CAS number. This guide will focus on the closely

related and well-documented analog, Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate. The key

structural difference is the absence of a methyl group on the para-position of the phenyl ring.

The synthesis and properties are expected to be analogous.

Introduction
This technical guide provides a comprehensive overview of Ethyl 4-(phenylsulfonyl)piperazine-

1-carboxylate, a derivative of piperazine. Piperazine and its derivatives are of significant

interest to researchers and drug development professionals due to their prevalence in a wide

range of biologically active compounds. They are integral scaffolds in medicinal chemistry,

contributing to the development of therapeutics in areas such as oncology, infectious diseases,

and neurology.[1] This document details the synthesis, structural characteristics, and

physicochemical properties of Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate, serving as a

valuable resource for its application in research and development.

Physicochemical and Structural Data
The properties of the parent compound, Ethyl piperazine-1-carboxylate, are provided for

reference, alongside the crystallographic data for Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate.
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Properties of Key Reagents
Property Ethyl piperazine-1-carboxylate

CAS Number 120-43-4

Molecular Formula C₇H₁₄N₂O₂

Molecular Weight 158.20 g/mol

Appearance Liquid

Boiling Point 273 °C (lit.)

Density 1.08 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.477 (lit.)

Crystal Structure Data of Ethyl 4-
(phenylsulfonyl)piperazine-1-carboxylate

Parameter Value

Molecular Formula C₁₃H₁₈N₂O₄S[1]

Molecular Weight 298.35 g/mol

Crystal System Monoclinic[1]

Space Group P2₁/c

Unit Cell Dimensions
a = 6.1433 (5) Å, b = 20.5966 (17) Å, c =

12.5626 (8) Å, β = 114.026 (3)°[1]

Volume 1451.84 (19) Å³[1]

Z 4[1]

Dihedral Angle (Piperazine/Benzene) 73.23 (10)°[1]

Experimental Protocols
The following sections detail the synthetic protocol for Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate and the general procedure for its starting material, Ethyl N-piperazinecarboxylate.
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Synthesis of Ethyl 4-(phenylsulfonyl)piperazine-1-
carboxylate
This synthesis involves the reaction of Ethyl 1-piperazinecarboxylate with benzenesulfonyl

chloride.

Materials:

Ethyl 1-piperazinecarboxylate (0.01 mol, 1.7 mL)

Benzenesulfonyl chloride (0.01 mol, 1.0 g)

Toluene (25 mL)

Methanol

Alkaline water

Procedure:

In a round-bottom flask, benzenesulfonyl chloride (1.0 g) was mixed with toluene (25 mL)

with stirring.

A solution of Ethyl 1-piperazinecarboxylate (1.7 mL) in toluene was added dropwise to the

stirred mixture.

The reaction mixture was refluxed for 30 minutes.

The resulting yellow precipitate was collected and washed with alkaline water.

The washed precipitate was dissolved in methanol at room temperature.

Yellow crystals of Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate were obtained via slow

evaporation of the methanol.[1]

General Synthesis of Ethyl N-piperazinecarboxylate
(Starting Material)
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A common method for the synthesis of the starting material, Ethyl N-piperazinecarboxylate, is

the reaction of piperazine with ethyl chloroformate.

Materials:

Piperazine (2 g, 23.2 mmol)

Deionized water (10 mL)

Ethyl chloroformate (1.26 g, 11.6 mmol)

Methanol (20 mL)

Saturated aqueous sodium chloride solution

Dichloromethane

Anhydrous sodium sulfate

Procedure:

Piperazine (2 g) was dissolved in deionized water (10 mL) in a reaction flask with stirring at

25 °C and then cooled to 0 °C.

A solution of ethyl chloroformate (1.26 g) in methanol (20 mL) was added dropwise with

stirring.

After the addition was complete, the reaction was warmed to 25 °C and stirred for 4 hours.

The reaction was quenched by the addition of saturated aqueous sodium chloride solution

(30 mL) and extracted with dichloromethane (200 mL).

The organic layer was collected, dried over anhydrous sodium sulfate, and the solvent was

removed under reduced pressure.

The crude product was purified by column chromatography to yield Ethyl N-

piperazinecarboxylate.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/synthesis/ethyl-n-piperazinecarboxylate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b416004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagrams and Workflows
Synthesis Workflow
The following diagram illustrates the synthetic pathway for Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate.
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Caption: Synthetic workflow for Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate.

Logical Relationship of Compounds
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The diagram below shows the relationship between the starting materials and the final product.

Compound Relationships

Reactants

Intermediate

Final Product

Piperazine

Ethyl 1-piperazinecarboxylate

Ethyl chloroformate Benzenesulfonyl chloride
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Caption: Logical flow from reactants to the final product.

Applications in Research and Drug Development
Piperazine derivatives are widely recognized for their therapeutic potential. They are key

components in a variety of drugs, including antibiotics such as Norfloxacin and Ciprofloxacin.[1]

The introduction of a sulfonyl group, as seen in Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate, is a common strategy in medicinal chemistry to modulate the pharmacokinetic and

pharmacodynamic properties of a molecule. These modifications can influence solubility,

metabolic stability, and target binding affinity.

While specific applications for Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate are not

extensively documented, its structural motifs suggest potential utility as an intermediate in the

synthesis of more complex molecules with potential biological activity. The core piperazine

scaffold is a versatile building block for creating libraries of compounds for screening in various

disease models.
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Conclusion
This technical guide has provided a detailed overview of Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate, a representative analog of the requested Ethyl 4-tosylpiperazine-1-carboxylate.

The guide includes essential data on its synthesis, structure, and properties, supported by

experimental protocols and illustrative diagrams. This information is intended to be a valuable

resource for researchers, scientists, and professionals in the field of drug development who are

working with piperazine-based compounds. Further research into this and similar molecules

could uncover novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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